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Compound of Interest

Compound Name: Scandium chloride hexahydrate

CAS No.: 20662-14-0

Cat. No.: B1469579 Get Quote

Part 1: Strategic Overview & Rationale
In the landscape of Lewis acid catalysis, Scandium(III) Chloride Hexahydrate (

) occupies a unique tactical niche.[1][2][3] Unlike traditional Lewis acids (e.g.,

,

,

) which decompose violently in the presence of moisture,

is water-tolerant.[1][2]

This stability allows for "Green" organic synthesis in aqueous media, eliminating the need for

strictly anhydrous conditions and hazardous drying agents.[2] Furthermore, it serves as the

primary cost-effective precursor for synthesizing Scandium(III) Triflate (

), a "Super Lewis Acid" widely used in high-value drug discovery.[1][2]

Key Advantages[1][2][4]
Aqueous Compatibility: Functions effectively in water/THF or water/alcohol mixtures.[1]

Recyclability: The catalyst resides in the aqueous phase and can often be recovered after

extraction of organic products.
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Precursor Utility: A scalable starting material for generating anhydrous organoscandium

complexes and triflates.[1][4]

Part 2: Chemical Profile & Handling[1][6]
Physical Properties

Property Data Note

Formula
Hexahydrate form is most

stable.[1]

MW 259.41 g/mol

Appearance White crystalline solid
Deliquescent (absorbs

moisture from air).[1]

Solubility High: Water, Alcohols, THF
Low: Hexanes, Toluene, DCM.

[1][2]

Stability Air/Moisture Stable

Does not require glovebox

handling, but should be stored

in a desiccator to prevent

clumping.[1]

Safety & Storage
Hazards: Causes skin irritation and serious eye irritation.[1]

Storage: Store in a tightly closed container. While water-stable, prolonged exposure to humid

air converts the free-flowing powder into a viscous paste, complicating weighing.[1][2]

Part 3: Critical Workflows & Protocols
Protocol A: In-Situ Preparation of Scandium(III) Triflate
Rationale:

is significantly more active than the chloride but is expensive to purchase.[1] This protocol
converts the cost-effective chloride to the active triflate species.[1]

Reagents:
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(1.0 equiv)[1][2]

Trifluoromethanesulfonic acid (TfOH) (3.0 equiv)[1][2]

Water (Solvent)[1][2]

Method:

Dissolution: Dissolve

(2.59 g, 10 mmol) in deionized water (10 mL).

Acidification: Slowly add TfOH (4.5 g, 30 mmol) dropwise with stirring. Caution: Exothermic.

[1]

Evaporation: Heat the solution to

to evaporate water and HCl gas.

Dehydration (Critical): To obtain the active anhydrous catalyst, dry the resulting white solid at

under high vacuum (0.1 mmHg) for 4 hours.

Validation: The resulting white powder is

, ready for moisture-sensitive acylation or Friedel-Crafts reactions.[1]

Protocol B: Aqueous Mukaiyama Aldol Reaction
Rationale: This reaction demonstrates the unique ability of Sc(III) to activate aldehydes in the

presence of water, a feat impossible for Boron or Titanium Lewis acids.

Mechanism: Sc(III) acts as a Lewis acid to activate the aldehyde carbonyl oxygen.[1] The large

ionic radius (0.745 Å) and high coordination number (up to 9) allow Sc(III) to exchange water

ligands rapidly, permitting substrate binding even in aqueous solution.[1][2]

Reagents:

Benzaldehyde (1.0 equiv)[1][2]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://en.wikipedia.org/wiki/Scandium_chloride
https://patents.google.com/patent/JP3327110B2/en
https://en.wikipedia.org/wiki/Scandium_chloride
https://patents.google.com/patent/JP3327110B2/en
https://en.wikipedia.org/wiki/Scandium_chloride
https://patents.google.com/patent/JP3327110B2/en
https://en.wikipedia.org/wiki/Scandium_chloride
https://en.wikipedia.org/wiki/Scandium_chloride
https://en.wikipedia.org/wiki/Scandium_chloride
https://en.wikipedia.org/wiki/Scandium_chloride
https://patents.google.com/patent/JP3327110B2/en
https://en.wikipedia.org/wiki/Scandium_chloride
https://patents.google.com/patent/JP3327110B2/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1469579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Silyl Enol Ether (1.2 equiv)[1][2]

(0.1 equiv / 10 mol%)[1][2]

Solvent: THF/Water (9:1)[1][2]

Step-by-Step Procedure:

Catalyst Solution: In a round-bottom flask, dissolve

(26 mg, 0.1 mmol) in a mixture of THF (4.5 mL) and Water (0.5 mL).

Substrate Addition: Add Benzaldehyde (106 mg, 1.0 mmol) to the catalyst solution.

Reaction: Add the silyl enol ether (1.2 mmol) dropwise at room temperature (

).

Monitoring: Stir for 6–12 hours. Monitor via TLC (Solvent: Hexane/EtOAc).

Quench & Workup:

Add aqueous HCl (1N, 2 mL) to hydrolyze the silyl intermediate.[1][2]

Extract with Dichloromethane (

mL).[1]

Dry organics over

and concentrate.[1]

Catalyst Recovery (Optional): The aqueous layer contains the Sc(III) catalyst.[1] It can be

washed with hexane, concentrated, and reused.[2]

Protocol C: Friedel-Crafts Acylation (Solvent-Free)
Rationale:
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hydrates can catalyze acylation of aromatic alcohols/phenols with acid anhydrides without
solvent, driving the reaction via high local concentration.

Reagents:

Substrate: Anisole or Phenol derivative (1.0 equiv)[1][2]

Acylating Agent: Acetic Anhydride (1.2 equiv)[1][2]

Catalyst:

(5 mol%)[1][2]

Method:

Mix: Combine substrate and acetic anhydride in a flask.

Catalyze: Add

directly to the neat mixture.

Heat: Stir at

for 4 hours.

Workup: Dilute with EtOAc, wash with saturated

(to remove excess acid), dry, and concentrate.

Part 4: Mechanistic Visualization
The following diagram illustrates the catalytic cycle of Scandium in aqueous media. The key

feature is the Ligand Exchange Equilibrium, where Sc(III) sheds water molecules to bind the

aldehyde, activates it for nucleophilic attack, and then releases the product to re-coordinate

water.[2]
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Figure 1: Catalytic cycle of Sc(III) in aqueous media, highlighting the equilibrium between water

ligands and substrate activation.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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